Cas no 2229031-95-0 (1-(2,4,6-trifluorophenyl)cyclohexylmethanamine)

• Product Name: 1-(2,4,6-trifluorophenyl)cyclohexylmethanamine
• CAS No: 2229031-95-0
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 5791505
• PubChem ID: 165702014
• Update Time: 2025-06-14

1-(2,4,6-trifluorophenyl)cyclohexylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2229031-95-0
• EN300-1805670
• [1-(2,4,6-trifluorophenyl)cyclohexyl]methanamine
• 1-(2,4,6-trifluorophenyl)cyclohexylmethanamine

• Inchi： 1S/C13H16F3N/c14-9-6-10(15)12(11(16)7-9)13(8-17)4-2-1-3-5-13/h6-7H,1-5,8,17H2
• InChI Key： PETIQSZXAPNZTN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1(CN)CCCCC1)F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2,4,6-trifluorophenyl)cyclohexylmethanamine

Comprehensive Overview of 1-(2,4,6-Trifluorophenyl)cyclohexylmethanamine (CAS No. 2229031-95-0)

1-(2,4,6-Trifluorophenyl)cyclohexylmethanamine (CAS No. 2229031-95-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a cyclohexylmethanamine backbone combined with a 2,4,6-trifluorophenyl moiety makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's CAS number 2229031-95-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent trends in AI-driven drug discovery and green chemistry have further highlighted the importance of fluorinated building blocks like 1-(2,4,6-trifluorophenyl)cyclohexylmethanamine. Searches for "fluorinated amine synthesis" and "trifluorophenyl derivatives in medicine" reflect growing interest in this niche.

From a synthetic perspective, the cyclohexylmethanamine scaffold offers conformational rigidity, which is advantageous for designing receptor-targeted therapeutics. The 2,4,6-trifluorophenyl group, on the other hand, contributes to lipophilicity and electron-withdrawing effects, traits often sought after in CNS-active compounds and crop protection agents. This dual functionality aligns with current industry demands for multifunctional intermediates.

Environmental and safety considerations are also paramount. While not classified as hazardous, the compound's fluorinated nature necessitates responsible handling to align with sustainable chemistry principles. Queries like "eco-friendly fluorination methods" and "biodegradable fluorochemicals" underscore the need for innovation in this space.

In summary, 1-(2,4,6-trifluorophenyl)cyclohexylmethanamine (CAS No. 2229031-95-0) represents a compelling case study at the intersection of medicinal chemistry and material science. Its structural features and emerging applications position it as a valuable asset for researchers exploring next-generation therapeutics and specialty chemicals.